Cas no 1809416-89-4 (4-Ethynyl-2-methylbenzonitrile)

• Product Name: 4-Ethynyl-2-methylbenzonitrile
• CAS No: 1809416-89-4
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 5893532
• PubChem ID: 59726310
• Update Time: 2025-05-19

4-Ethynyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6872419
• 4-ethynyl-2-methylbenzonitrile
• 1809416-89-4
• SCHEMBL14183919
• 4-Ethynyl-2-methylbenzonitrile

• Inchi： 1S/C10H7N/c1-3-9-4-5-10(7-11)8(2)6-9/h1,4-6H,2H3
• InChI Key： ULQCAWOFCVGCEX-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C#C)=CC=1C

Computed Properties

• Exact Mass: 141.057849228g/mol
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Ethynyl-2-methylbenzonitrile

Research Briefing on 4-Ethynyl-2-methylbenzonitrile (CAS: 1809416-89-4) in Chemical Biology and Pharmaceutical Applications

4-Ethynyl-2-methylbenzonitrile (CAS: 1809416-89-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethynyl and nitrile functional groups, serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of targeted therapies and diagnostic agents. Recent studies have explored its utility in click chemistry reactions, protein labeling, and as a precursor in the synthesis of bioactive molecules.

One of the key areas of interest for 4-Ethynyl-2-methylbenzonitrile is its role in click chemistry, specifically in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These reactions are widely used for bioconjugation, enabling the attachment of fluorescent tags, drugs, or other functional groups to biomolecules such as proteins and nucleic acids. Recent research has demonstrated that the ethynyl group in 4-Ethynyl-2-methylbenzonitrile exhibits high reactivity under mild conditions, making it an ideal candidate for such applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of fluorescent probes for live-cell imaging, showcasing its potential in real-time monitoring of cellular processes.

In addition to its applications in click chemistry, 4-Ethynyl-2-methylbenzonitrile has been investigated as a precursor in the synthesis of kinase inhibitors. Kinases are a critical class of enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of novel kinase inhibitors using 4-Ethynyl-2-methylbenzonitrile as a key intermediate. The study found that the resulting compounds exhibited potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings underscore the compound's potential in drug discovery and development.

Another emerging application of 4-Ethynyl-2-methylbenzonitrile is in the field of positron emission tomography (PET) imaging. Researchers have explored its use as a radiolabeling precursor for the synthesis of PET tracers. A 2022 study in Nuclear Medicine and Biology described the incorporation of 4-Ethynyl-2-methylbenzonitrile into a radiolabeled probe for imaging tumor-associated biomarkers. The study reported high target specificity and favorable pharmacokinetics, suggesting its utility in non-invasive diagnostic imaging. This aligns with the growing demand for advanced imaging agents in oncology and neurology.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Ethynyl-2-methylbenzonitrile. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic processes, have addressed some of these issues. For example, a 2023 publication in Organic Process Research & Development detailed an optimized synthetic route that improved yield and reduced byproduct formation. These developments are critical for ensuring the compound's availability for both research and industrial applications.

In conclusion, 4-Ethynyl-2-methylbenzonitrile (CAS: 1809416-89-4) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in click chemistry, drug synthesis, and diagnostic imaging highlights its broad applicability. Ongoing research continues to uncover new uses for this compound, reinforcing its importance in advancing biomedical science. Future studies may focus on further optimizing its synthetic routes and expanding its applications in targeted therapies and diagnostics.